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Compound of Interest |

Compound Name: 3-(1-Naphthyl)-D-Alanin
Cat. No.: B1579374
Get Quote

Executive Summary & Scientific Context

3-(1-Naphthyl)-D-Alanine (CAS: 78306-92-0) is a hon-canonical amino acid critical in modern
peptide therapeutics. Unlike its L-isomer, the D-configuration is frequently employed to induce
specific secondary structures (such as

-turns) and enhance proteolytic stability in peptidomimetics. Its bulky naphthyl side chain
introduces significant hydrophobicity and steric bulk, often used to probe hydrophobic pockets
in G-protein coupled receptors (GPCRs), such as somatostatin or ghrelin receptors.

While often classified as "non-hazardous" under strict GHS criteria due to a lack of
comprehensive toxicological data, the Precautionary Principle dictates that it be handled as a
potential bioactive irritant. Its structural similarity to biologically active monoamines and
tryptophan analogs warrants strict containment to prevent inadvertent inhalation or cutaneous
absorption.

Hazard Identification & Risk Assessment

GHS Classification (Precautionary): Although specific SDS data for the D-isomer often lists "No
GHS Classification," analogous naphthyl-amino acid derivatives frequently carry warnings for
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irritation. We adopt a Level 2 Biosafety stance for handling:
e H315: Causes skin irritation.[1][2][3]

e H319: Causes serious eye irritation.[1][2][3][4]

o H335: May cause respiratory irritation.[1][2][3][5]

» Uncharacterized Hazard: As a D-amino acid, it may resist enzymatic degradation, potentially
prolonging biological half-life if ingested or absorbed.

Property Value Relevance to Safety

Unique Identifier for

CAS Number 78306-92-0 _
Inventory/Disposal

Calculation of

Molecular Weight 215.25 g/mol _ o

molarity/stoichiometry

] ] High potential for dust

Appearance White to Off-white Powder )

generation

) ) Stable solid; low flammability

Melting Point 215-219°C i

risk

) ) Requires organic solvents; skin
- Low in water; Soluble in o )

Solubility absorption risk increases in

DMSO/DMF _
solution

Personal Protective Equipment (PPE) Matrix

The hydrophobic nature of the naphthyl group means this compound, once dissolved in organic
solvents (DMSO, DMF), can permeate skin more readily than hydrophilic amino acids.
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Protection Zone Recommended Equipment  Technical Rationale

) Side shields are insufficient
Chemical Safety Goggles ) ]
Ocular against fine powders that can
(ANSI Z87.1/ EN 166) o
drift into the tear duct.

Prevents inhalation of fine
Respirat N95 / P2 Particulate Respirator ~ particulates during weighing.
espirator
P Y (if outside hood) Primary control: Engineering

controls (Fume Hood).

Outer: Standard Nitrile
(changed immediately upon
o splash). Inner: Extended cuff
Double Nitrile Gloves (0.11 o )
Dermal (Hands) ] ] Nitrile. Note: Latex is not

mm min. thickness)
recommended due to poor
resistance to organic solvents

used in dissolution.

Sleeve covers bridge the gap
Bod Lab Coat (Cotton/Poly blend) +  between glove and coat,
0
Y Tyvek Sleeve Covers preventing wrist exposure

during reaching motions.

Operational Protocols
Weighing & Transfer (The Critical Control Point)

The highest risk of exposure occurs during the transfer of the dry powder. Static electricity can
cause the naphthyl derivative to "jump" or disperse.

e Engineering Control: Perform all weighing inside a certified Chemical Fume Hood or a
Powder Weighing Station.

 Static Mitigation: Use an anti-static gun or ionizer bar if the powder is static-prone.

o Transfer: Use a disposable anti-static weighing boat. Do not use metal spatulas if the
compound is being weighed for catalytic sensitivity; however, for general synthesis, stainless
steel is acceptable.
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Solubilization & Reaction

Caution: 3-(1-Naphthyl)-D-Alanine is hydrophobic. It will likely require dipolar aprotic solvents
(DMF, DMSO, NMP) for dissolution.

» Protocol: Add solvent to the powder, not powder to the solvent, to minimize splashing.

o Permeation Risk: Once dissolved in DMSO, the compound's ability to penetrate the skin
barrier increases significantly. Treat the solution as highly toxic.

Workflow Visualization

The following diagram outlines the logical flow for safe handling, emphasizing containment.
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Start: 3-(1-Naphthyl)-D-Alanine Handling

1. Risk Assessment
(Check SDS, Verify Ventilation)

;

2. Don PPE
(Double Nitrile, Goggles, Lab Coat)

CRITICAL CONTROL POINTS

3. Weighing (Fume Hood)
Use Anti-static Boat

4. Solubilization
(DMSO/DMF - Skin Permeation Risk!)

5. Reaction Setup
(Closed Vessel)

6. Decontamination
(Wipe surfaces with Ethanol)

Process Complete

Click to download full resolution via product page
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Figure 1: Operational workflow emphasizing critical control points where exposure risk is
highest.

Emergency Response & Disposal Logistics
Spills and Exposure[6]

e Dry Spill: Do not dry sweep. Use a HEPA-filter vacuum or wet a paper towel with ethanol to
dampen the powder before wiping to prevent dust generation.

e Solution Spill: Cover with an inert absorbent (vermiculite or sand). Do not use combustible
materials (sawdust) if dissolved in oxidizing solvents.

» Skin Contact: Wash with soap and copious water for 15 minutes. Do not use ethanol to wash
skin, as it may enhance absorption of the naphthyl moiety.

Disposal Decision Tree

Disposal must comply with local environmental regulations (RCRA in the US, EC directives in
Europe).
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Waste Generation

Physical State?

Liquid
Solid Waste Liquid Waste
(Contaminated Powder/Wipes) (Reaction Mixture)

\

Contains Halogenated
Solvents (DCM, CHCI3)?

Stream C: Hazardous Solid Waste

(Label: "Toxic Organic Solid")

Stream A: Non-Halogenated Organic Stream B: Halogenated Organic
(High BTU Incineration) (Specialized Incineration)

Click to download full resolution via product page

Figure 2: Waste stream segregation logic to ensure compliance with chemical incineration

protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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